Cas no 1233954-85-2 ((1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol)

• Product Name: (1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol
• CAS No: 1233954-85-2
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1004266
• PubChem ID: 43078512
• Update Time: 2025-04-20

(1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-((2-nitrophenyl)aMino)cyclohexanol
• 4-(2-nitroanilino)cyclohexan-1-ol
• (1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol
• F1911-3601
• AKOS008567476
• SCHEMBL22725450
• (1R, 4R)-4-(2-Nitrophenylamino)cyclohexanol
• SCHEMBL22725465
• (1R,4R)-4-(2-nitrophenylamino)cyclohexanol
• KS-5426
• SB49361
• DTXSID10655383
• 1233954-85-2
• AKOS015920465
• Cyclohexanol, 4-[(2-nitrophenyl)amino]-, trans-

• MDL： MFCD14697975
• Inchi： 1S/C12H16N2O3/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(16)17/h1-4,9-10,13,15H,5-8H2
• InChI Key： GQGDKTBKAXHVCD-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.11600
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 78.08000
• LogP: 2.90640